Cas no 850630-40-9 (Apigenin 5-O-neohesperidoside)

• Product Name: Apigenin 5-O-neohesperidoside
• CAS No: 850630-40-9
• MF: C₂₇H₃₀O₁₄
• MW: 578.518709659576
• CID: 1080731
• PubChem ID: 129317323
• Update Time: 2025-06-15

Apigenin 5-O-neohesperidoside Chemical and Physical Properties

Names and Identifiers

• Apigenin 5-O-neohesperidoside
• [ "" ]
• 5-[[2-O-(6-Deoxy--L-mannopyranosyl)--D-glucopyranosyl]oxy]-7-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 850630-40-9
• 5-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-7-hydroxy-2-(4-hydroxyphenyl)chromen-4-one
• AKOS032962695
• 5-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-7-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• DTXSID701349313
• 5-((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)oxy-7-hydroxy-2-(4-hydroxyphenyl)chromen-4-one

• Inchi： 1S/C27H30O14/c1-10-20(32)22(34)24(36)26(37-10)41-25-23(35)21(33)18(9-28)40-27(25)39-17-7-13(30)6-16-19(17)14(31)8-15(38-16)11-2-4-12(29)5-3-11/h2-8,10,18,20-30,32-36H,9H2,1H3/t10-,18+,20-,21+,22+,23-,24+,25+,26-,27+/m0/s1
• InChI Key： LYKXPTCUGPKDQL-PYXJVEIZSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2=CC(=CC3=C2C(C=C(C2C=CC(=CC=2)O)O3)=O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 578.16400
• Monoisotopic Mass: 578.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.0 g/cm3
• Boiling Point: 937.4±0.0 °C at 760 mmHg
• Flash Point: 312.5±0.0 °C
• PSA: 228.97000
• LogP: -1.09830
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Apigenin 5-O-neohesperidoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Apigenin 5-O-neohesperidoside

Exploring Apigenin 5-O-neohesperidoside (CAS No. 850630-40-9): A Potent Flavonoid Glycoside with Multifaceted Benefits

In the realm of bioactive compounds, Apigenin 5-O-neohesperidoside (CAS No. 850630-40-9) stands out as a flavonoid glycoside with significant scientific and commercial interest. This compound, derived from the conjugation of apigenin and neohesperidose, has garnered attention for its potential health benefits, particularly in the fields of nutraceuticals, cosmetics, and functional foods. As consumers increasingly seek natural alternatives for wellness, this compound aligns perfectly with trends like "plant-based bioactive compounds" and "natural anti-inflammatory agents."

The structural uniqueness of Apigenin 5-O-neohesperidoside lies in its sugar moiety, neohesperidose, which enhances its solubility and bioavailability compared to its aglycone counterpart, apigenin. Researchers have explored its role as an antioxidant, with studies suggesting it may combat oxidative stress—a key factor in aging and chronic diseases. This ties into popular search queries such as "natural antioxidants for skin health" and "flavonoids for longevity," making it a relevant topic for both academia and industry.

Beyond its antioxidant properties, Apigenin 5-O-neohesperidoside has shown promise in modulating cellular pathways linked to inflammation. This aligns with growing consumer interest in "anti-inflammatory diets" and "natural remedies for joint health." Its potential to inhibit pro-inflammatory cytokines positions it as a candidate for functional food formulations targeting metabolic syndrome—a hot topic in health forums and research publications.

From a commercial perspective, the demand for Apigenin 5-O-neohesperidoside (CAS No. 850630-40-9) is rising in the cosmetic industry, where it is marketed under terms like "botanical skincare actives" and "anti-pollution ingredients." Its ability to protect against UV-induced skin damage resonates with trends toward "clean beauty" and "sustainable cosmetics." Manufacturers are increasingly incorporating it into serums and creams, capitalizing on its dual action as an antioxidant and anti-aging agent.

In the agricultural sector, this compound is studied for its role in plant defense mechanisms, attracting queries like "natural plant protectants" and "eco-friendly pesticides." Its low toxicity profile makes it an appealing alternative to synthetic chemicals, addressing the global push for "green agriculture."

Analytical techniques such as HPLC and LC-MS are pivotal in quantifying Apigenin 5-O-neohesperidoside in complex matrices, a topic frequently searched by lab professionals ("flavonoid quantification methods"). Standardization remains a challenge, however, due to its variability in natural sources like citrus fruits and parsley—key points for suppliers and researchers alike.

Looking ahead, the integration of Apigenin 5-O-neohesperidoside into personalized nutrition and digital health platforms could unlock new opportunities. With AI-driven wellness apps gaining traction, compounds like this may soon feature in "tailored supplement regimens"—a niche yet rapidly growing market segment.

In summary, Apigenin 5-O-neohesperidoside (CAS No. 850630-40-9) exemplifies the convergence of traditional knowledge and modern science. Its multifaceted applications—from combating oxidative stress to enhancing cosmetic formulations—make it a compound worth watching in the evolving landscape of natural bioactives.